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Compound of Interest

2-fluoro-3-(2,2,2-
Compound Name:
trifluoroethoxy)pyridine

CAS No.: 1521921-79-8

Cat. No.: B6167401

Get Quote

Executive Summary

2-Fluoro-3-(2,2,2-trifluoroethoxy)pyridine is a "privileged scaffold" intermediate used in the
synthesis of pharmaceutical agents, particularly those targeting metabolic and neurological
pathways. Its structure combines a reactive 2-fluoro-pyridine core—susceptible to nucleophilic
aromatic substitution (SNAr)—with a 3-(2,2,2-trifluoroethoxy) side chain that enhances
metabolic stability and lipophilicity. Recent patent literature (2023-2024) identifies this
compound as a key reagent in the development of DGAT?2 inhibitors for treating hepatic
steatosis and NASH.

Chemical Identity & Properties
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Detail

Chemical Name

2-Fluoro-3-(2,2,2-trifluoroethoxy)pyridine

CAS Registry Number

Not Widely Listed (Refer to PubChem CID

below)*

PubChem CID 80452325

Molecular Formula C7H5F4NO

Molecular Weight 195.12 g/mol

SMILES FC1=C(OCC(F)(F)F)C=CC=N1
Appearance Colorless to pale yellow liquid or low-melting

solid

Key Functional Groups

2-Fluoropyridine (Electrophile), Trifluoroethoxy
ether (Lipophilic motif)

*Note: While the specific CAS for this ether is not indexed in standard public catalogs, its

precursors (CAS 174669-74-0) and derivatives (e.g., 5-bromo analog) are well-documented.
The compound is identified in patent literature (W0O2024097576A1) by name.

Synthesis & Manufacturing

The synthesis of 2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine is typically achieved via O-

alkylation of a hydroxypyridine precursor. This route preserves the critical 2-fluoro substituent,

which is essential for subsequent downstream coupling reactions.

Core Synthesis Pathway (Graphviz Diagram)
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Caption: O-alkylation of 2-fluoro-3-hydroxypyridine to yield the target ether.

Detailed Experimental Protocol

Objective: Synthesis of 2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine via O-alkylation.

e Reagents:

[e]

o

Substrate: 2-Fluoro-3-hydroxypyridine (1.0 eq) [CAS 174669-74-0].[1][2][3]

Alkylating Agent: 2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.1 eq) or 2,2,2-

Trifluoroethyl iodide (requires stronger conditions).

o

[¢]

e Procedure:

Solvent: Anhydrous DMF or NMP.

Base: Cesium carbonate (Cs2CO3, 2.0 eq) or Sodium hydride (NaH, 1.2 eq).

o Activation: Charge a reaction vessel with 2-fluoro-3-hydroxypyridine and Cs2CO3 in

anhydrous DMF. Stir at room temperature for 30 minutes to form the phenoxide anion.

o Alkylation: Cool the mixture to 0°C. Dropwise add 2,2,2-trifluoroethyl triflate.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—16 hours. Monitor

by LC-MS (Target M+H = 196.0).
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o Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with
brine to remove DMF. Dry over MgSO4 and concentrate.

o Purification: Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Applications in Drug Discovery

This compound serves as a high-value intermediate because the 2-fluoro position acts as a
"handle" for further functionalization, while the trifluoroethoxy group modulates physicochemical
properties.

DGAT2 Inhibitors (Metabolic Disease)

o Context: Diacylglycerol O-acyltransferase 2 (DGAT?2) is a target for treating NASH and
obesity.

e Mechanism: The 2-fluoro group undergoes SNAr displacement by amines or nitrogen
heterocycles (e.g., triazoles) to link the pyridine core to the drug scaffold.

e Role: The trifluoroethoxy group occupies a hydrophobic pocket in the enzyme, improving
potency and metabolic stability against oxidative metabolism.

o Reference: Used as a reagent in the synthesis of triazolopyridine derivatives
(WO2024097576A1).

P2X3 Receptor Antagonists

o Context: P2X3 receptors are implicated in chronic cough and neuropathic pain.

» Role: Fluorinated ether pyridines are common bioisosteres in this class, reducing clearance
rates compared to non-fluorinated analogs.

Characterization Data

Researchers should validate the synthesized material using the following expected
spectroscopic data:
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Technique Expected Signals

Pyridine Ring: ~7.0-8.2 ppm (3H, m).Ether
Linkage: ~4.4-4.8 ppm (2H, g, JH-F = 8 Hz).
The quartet arises from coupling with the CF3

group.

1H NMR (CDCI3)

-CF3: ~ -74 ppm (Triplet).-F (Ring): ~ -70 to -90
19F NMR ppm (Singlet/Multiplet depending on

substitution).

LC-MS [M+H]+: 196.1 m/z.

Safety & Handling

o Hazards: Fluorinated pyridines are skin and eye irritants. The 2-fluoro substituent makes the
ring electrophilic; it may act as a skin sensitizer.

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen).

» Waste: Dispose of as halogenated organic waste. Do not mix with strong oxidizers.

References

e PubChem Compound Summary: CID 80452325 (2-fluoro-3-(2,2,2-
trifluoroethoxy)pyridine). Link

o Patent Application:Preparation of pyrazolopyridine and triazolopyridine derivatives as novel
diacylglyceride o-acyltransferase 2 inhibitors. WO2024097576A1 (2024). Link

e Precursor CAS: 2-Fluoro-3-hydroxypyridine (CAS 174669-74-0).[1][2][3][4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. chemscene.com [chemscene.com]

2. CAS 174669-74-0 | 4H01-3-08 | MDL MFCD04112569 | 2-Fluoro-3-hydroxypyridine |
SynQuest Laboratories [synquestlabs.com]

3. 2-Fluoro-3-hydroxypyridine | 174669-74-0 [chemicalbook.com]

4. CAS RN 174669-74-0 | Fisher Scientific [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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